Cas no 881040-90-0 (1-(2-Ethylphenyl)-1h-pyrrole-3-carbaldehyde)

• Product Name: 1-(2-Ethylphenyl)-1h-pyrrole-3-carbaldehyde
• CAS No: 881040-90-0
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 3056014
• PubChem ID: 4715072
• Update Time: 2025-06-08

1-(2-Ethylphenyl)-1h-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethylphenyl)-1h-pyrrole-3-carbaldehyde
• DTXSID101251706
• BBL020335
• CS-0330691
• 1-(2-Ethylphenyl)-1H-pyrrole-3-carboxaldehyde
• 1-(2-ethylphenyl)pyrrole-3-carbaldehyde
• 881040-90-0
• AKOS000112083
• SB63779
• STK891537
• VS-07095

• Inchi： 1S/C13H13NO/c1-2-12-5-3-4-6-13(12)14-8-7-11(9-14)10-15/h3-10H,2H2,1H3
• InChI Key： NBZSCFBPRHHGMH-UHFFFAOYSA-N
• SMILES： O=CC1C=CN(C=1)C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22Ų

Additional information on 1-(2-Ethylphenyl)-1h-pyrrole-3-carbaldehyde

Comprehensive Overview of 1-(2-Ethylphenyl)-1H-pyrrole-3-carbaldehyde (CAS No. 881040-90-0)

1-(2-Ethylphenyl)-1H-pyrrole-3-carbaldehyde, with the CAS number 881040-90-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrrole-carbaldehyde structure, serves as a versatile intermediate in the synthesis of various pharmaceuticals and advanced materials. Its molecular formula, C₁₃H₁₃NO, and distinct ethylphenyl substitution make it a valuable building block for researchers exploring novel drug candidates and functional materials.

In recent years, the demand for heterocyclic compounds like 1-(2-Ethylphenyl)-1H-pyrrole-3-carbaldehyde has surged due to their pivotal role in drug discovery. The pyrrole ring is a common motif in many biologically active molecules, contributing to their interactions with enzymes and receptors. This compound's aldehyde functional group further enhances its reactivity, enabling it to participate in condensation reactions, Schiff base formation, and other key transformations. Researchers are particularly interested in its potential applications in developing anti-inflammatory agents, antioxidants, and antimicrobial compounds, aligning with the growing focus on combating antibiotic resistance and chronic diseases.

The synthesis and optimization of 1-(2-Ethylphenyl)-1H-pyrrole-3-carbaldehyde have been explored in numerous studies, often highlighting its efficiency in multi-step reactions. Advanced techniques such as microwave-assisted synthesis and catalytic oxidation have been employed to improve yield and purity, addressing the industry's need for sustainable and cost-effective production methods. Additionally, its compatibility with green chemistry principles makes it an attractive candidate for environmentally conscious applications, a topic of increasing relevance in today's scientific community.

Beyond pharmaceuticals, 1-(2-Ethylphenyl)-1H-pyrrole-3-carbaldehyde has shown promise in material science, particularly in the development of organic semiconductors and luminescent materials. Its conjugated system and electron-rich pyrrole core contribute to desirable electronic properties, making it a potential component in OLEDs (Organic Light-Emitting Diodes) and sensors. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

For researchers and industry professionals, understanding the spectroscopic properties of 1-(2-Ethylphenyl)-1H-pyrrole-3-carbaldehyde is crucial. Nuclear Magnetic Resonance (NMR) and mass spectrometry data are often referenced to confirm its structure and purity. The compound's stability under various conditions, including temperature and pH, has also been a subject of investigation, ensuring its suitability for diverse applications. These details are frequently searched in academic databases and chemical forums, reflecting the compound's relevance in contemporary research.

In conclusion, 1-(2-Ethylphenyl)-1H-pyrrole-3-carbaldehyde (CAS No. 881040-90-0) represents a critical intersection of chemistry, biology, and materials engineering. Its structural features and functional versatility continue to inspire innovations across multiple disciplines, addressing both current challenges and future opportunities in science and technology. As research progresses, this compound is poised to play an even greater role in shaping advancements in health and sustainability.